Cas no 69440-47-7 (Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1))
69440-47-7 structure
Product Name:Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1)
CAS No:69440-47-7
MF:C13H21BrN2O2
MW:317.222042798996
CID:503156
PubChem ID:3052959
Update Time:2025-04-19
Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1) Chemical and Physical Properties
Names and Identifiers
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- Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1)
- N,N-dimethylcarbamate,1-pentylpyridin-1-ium-3-ol,bromide
- Pyridinium, 3-dimethylcarbamoyloxy-1-pentyl-, bromide
- DTXSID10989312
- 69440-47-7
- 3-[(DIMETHYLCARBAMOYL)OXY]-1-PENTYLPYRIDIN-1-IUM BROMIDE
- 3-Dimethylcarbamoyloxy-1-pentylpyridinium bromide
- Pyridinium, 3-hydroxy-1-pentyl-, bromide, dimethylcarbamate
-
- Inchi: 1S/C13H21N2O2.BrH/c1-4-5-6-9-15-10-7-8-12(11-15)17-13(16)14(2)3;/h7-8,10-11H,4-6,9H2,1-3H3;1H/q+1;/p-1
- InChI Key: QBSZIZJVAKISAA-UHFFFAOYSA-M
- SMILES: [Br-].O(C(N(C)C)=O)C1=CC=C[N+](=C1)CCCCC
Computed Properties
- Exact Mass: 294.9143
- Monoisotopic Mass: 316.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 232
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.4Ų
Experimental Properties
- PSA: 33.42
Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1) Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
69440-47-7 (Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-pentyl-, bromide (1:1)) Related Products
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